Cas no 1123492-82-9 (tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate)

tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate structure
1123492-82-9 structure
Product Name:tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
CAS No:1123492-82-9
MF:C17H21NO4
MW:303.35294508934
MDL:MFCD13195369
CID:1081819
PubChem ID:22961008
Update Time:2025-04-20

tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-oxo-3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxylate
    • tert-butyl 3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
    • tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
    • SCHEMBL12175490
    • F2167-1121
    • DTXSID70629227
    • AKOS022175752
    • tert-Butyl 3-oxo-1'H,3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
    • N-BOC-3-OXO-3H-SPIRO[ISOBENZOFURAN-1',4'-PIPERIDINE]
    • 1123492-82-9
    • MDL: MFCD13195369
    • Inchi: 1S/C17H21NO4/c1-16(2,3)22-15(20)18-10-8-17(9-11-18)13-7-5-4-6-12(13)14(19)21-17/h4-7H,8-11H2,1-3H3
    • InChI Key: YMTSETBJEDMYKO-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

  • Exact Mass: 303.14705815g/mol
  • Monoisotopic Mass: 303.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 469.5±45.0 °C at 760 mmHg
  • Flash Point: 237.8±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate Security Information

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